N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methyl-3-nitrobenzenesulfonamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methyl-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C17H20N2O6S/c1-12-4-6-14(11-15(12)19(20)21)26(22,23)18-9-8-13-5-7-16(24-2)17(10-13)25-3/h4-7,10-11,18H,8-9H2,1-3H3
• InChI Key: DTLHTPPVYFIUBE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NCCC2=CC(=C(C=C2)OC)OC)[N+](=O)[O-]
• Molecular Formula: C17H20N2O6S
• Molecular Weight: 380.4 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methyl-3-nitrobenzenesulfonamide, also known as DMXAA, is a small molecule that has been studied extensively for its potential use in cancer treatment. DMXAA was first synthesized in the 1990s and has since been the subject of numerous scientific studies.

Mechanism of Action

The exact mechanism of action of N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methyl-3-nitrobenzenesulfonamide is not fully understood, but it is believed to work by activating the immune system to attack cancer cells. N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methyl-3-nitrobenzenesulfonamide has been shown to induce the production of cytokines, which are proteins that help regulate the immune system. It has also been shown to increase the number of immune cells in tumors.
Biochemical and Physiological Effects:
N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methyl-3-nitrobenzenesulfonamide has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the production of nitric oxide, which is a molecule that helps regulate blood flow and inflammation. N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methyl-3-nitrobenzenesulfonamide has also been shown to decrease the production of certain enzymes that are involved in tumor growth.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methyl-3-nitrobenzenesulfonamide in lab experiments is that it has been extensively studied and its mechanism of action is well understood. However, one limitation is that it has not yet been approved for use in humans, so its potential efficacy and safety in humans is still unknown.

Future Directions

There are several future directions for research on N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methyl-3-nitrobenzenesulfonamide. One area of interest is in understanding the optimal dosage and administration of N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methyl-3-nitrobenzenesulfonamide for maximum efficacy. Another area of interest is in identifying biomarkers that can predict which patients are most likely to respond to N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methyl-3-nitrobenzenesulfonamide treatment. Additionally, there is interest in exploring the potential use of N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methyl-3-nitrobenzenesulfonamide in combination with other cancer treatments, such as immunotherapy.

Scientific Research Applications

N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methyl-3-nitrobenzenesulfonamide has been extensively studied for its potential use in cancer treatment. It has been shown to have antitumor activity in a variety of cancer cell lines, including lung, breast, and colon cancer. N-[2-(3,4-dimethoxyphenyl)ethyl]-4-methyl-3-nitrobenzenesulfonamide has also been shown to enhance the effectiveness of chemotherapy and radiation therapy.